2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide

• IUPAC Name: 2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C22H21NO3/c24-21(23-16-17-26-20-14-8-3-9-15-20)22(25,18-10-4-1-5-11-18)19-12-6-2-7-13-19/h1-15,25H,16-17H2,(H,23,24)
• InChI Key: FWNOQLQDGGPONE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)NCCOC3=CC=CC=C3)O
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide is a chemical compound with the molecular formula C15H15NO3 and a molecular weight of 257.28 g/mol . This compound is known for its unique structure, which includes a hydroxy group, a phenoxyethyl group, and two phenyl groups attached to an acetamide backbone .

Preparation Methods

The synthesis of 2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide typically involves the reaction of 2-hydroxybenzamide with 2-phenoxyethylamine under specific conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve bulk manufacturing processes that ensure high purity and yield .

Chemical Reactions Analysis

2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the hydroxy and phenoxyethyl groups, using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide involves its interaction with specific molecular targets and pathways . The hydroxy and phenoxyethyl groups play a crucial role in its binding to target molecules, leading to the modulation of biological processes . The exact pathways involved depend on the specific application and the target molecules .

Comparison with Similar Compounds

2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylacetamide can be compared with other similar compounds, such as:

2-hydroxy-N-(2-phenoxyethyl)benzamide: This compound has a similar structure but lacks the two phenyl groups attached to the acetamide backbone.

2-hydroxy-N-(2-phenoxyethyl)-2,2-diphenylpropionamide: This compound has a propionamide backbone instead of an acetamide backbone.

The uniqueness of this compound lies in its specific structural features, which contribute to its distinct chemical and biological properties .